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Compound of Interest

4-Amino-1-methyl-1h-pyrazole-3-
Compound Name:
carbonitrile

Cat. No.: B581418

An In-depth Technical Guide to 4-Amino-1-methyl-1H-pyrazole-3-carbonitrile

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of novel chemical entities is paramount. This document provides a detailed
overview of 4-Amino-1-methyl-1H-pyrazole-3-carbonitrile, a heterocyclic compound with
significant potential in medicinal chemistry and agrochemical research.

Molecular Structure and Properties

4-Amino-1-methyl-1H-pyrazole-3-carbonitrile is a substituted pyrazole derivative. The core
of the molecule is a five-membered pyrazole ring, featuring a methyl group at the N1 position,
an amino group at the C4 position, and a nitrile group at the C3 position.

Chemical Identifiers and Molecular Weight

The structural and physical properties of 4-Amino-1-methyl-1H-pyrazole-3-carbonitrile are
summarized in the table below. These identifiers are crucial for unambiguous identification in
databases and publications.
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Property Value Source

Molecular Formula CsHeNa PubChem[1]

Molecular Weight 122.13 g/mol PubChem[1]
4-amino-1-methylpyrazole-3-

IUPAC Name o PubChem[1]
carbonitrile

Canonical SMILES CN1C=C(C(=N1)C#N)N PubChem[1]

INChl=1S/C5H6N4/c1-9-3-
InChl PubChem[1]
4(7)5(2-6)8-9/h3H,7H2,1H3

MHUKCJYFICPCGZ-
InChiKey PubChem[1]
UHFFFAOYSA-N

PubChem[1], United States
Biological[2]

CAS Number 1201935-84-3

Potential Applications

Substituted pyrazoles are a well-established class of compounds in the pharmaceutical and
agrochemical industries. The specific functional groups on 4-Amino-1-methyl-1H-pyrazole-3-
carbonitrile, namely the amino and nitrile groups, provide versatile handles for further
chemical modifications, making it an attractive building block for the synthesis of more complex
molecules. Research into similar pyrazole-containing compounds suggests potential
applications as enzyme inhibitors and modulators of various biological pathways.[3]

Experimental Protocols: A Generalized Synthesis
Approach

While specific experimental protocols for the synthesis of 4-Amino-1-methyl-1H-pyrazole-3-
carbonitrile are not readily available in the public domain, a general approach can be inferred
from the synthesis of analogous 3-amino-1H-pyrazole-4-carbonitriles. These syntheses often
involve multi-step sequences or one-pot multicomponent reactions.[3][4]

A plausible synthetic route could involve the condensation of a suitable hydrazine with a
functionalized acrylonitrile derivative. The following is a generalized conceptual workflow for the
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synthesis of such pyrazole derivatives.
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4-Amino-1-methyl-1H-pyrazole-3-carbonitrile
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A conceptual workflow for the synthesis of 4-Amino-1-methyl-1H-pyrazole-3-carbonitrile.

Safety and Handling
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According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, this compound is classified as harmful if swallowed, in contact with skin, or inhaled.
It is also reported to cause skin and serious eye irritation.[1] Appropriate personal protective
equipment (PPE), including gloves, lab coat, and eye protection, should be worn when
handling this chemical. It should be stored in a dark, inert atmosphere, and for long-term
storage, in a freezer at -20°C.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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